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Compound of Interest

Compound Name: Insencol Acetate

Cat. No.: B11927884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and

biological properties of Insencol Acetate (CAS: 34701-53-6), a diterpene derived from

Boswellia resin. This document summarizes key research findings, presents data in a

structured format, and outlines detailed experimental protocols for the cited biological activities.

Chemical and Physical Properties
Insencol Acetate is a key bioactive compound found in frankincense, the aromatic resin

obtained from trees of the genus Boswellia. Its unique chemical structure contributes to its

diverse pharmacological effects.

Table 1: Physicochemical Properties of Insencol Acetate
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Property Value Reference

CAS Number 34701-53-6 [1][2]

Molecular Formula C₂₂H₃₆O₃ [1][2]

Molecular Weight 348.5 g/mol [1][3]

IUPAC Name

(1R,2S,5E,9E,12S)-1,5,9-

trimethyl-12-(1-

methylethyl)-15-

oxabicyclo[10.2.1]pentadeca-

5,9-dien-2-yl acetate

[2]

Physical Form Neat oil [1]

Solubility

Soluble in DMF (25 mg/ml),

DMSO (25 mg/ml), and

Ethanol (25 mg/ml). Sparingly

soluble in aqueous buffers; for

aqueous solutions, it is

recommended to first dissolve

in ethanol and then dilute with

a buffer like PBS (pH 7.2) to a

concentration of approximately

0.30 mg/ml.

[1]

Purity ≥98% [1]

Biological Activities and Signaling Pathways
Insencol Acetate has demonstrated a range of biological activities, including anti-inflammatory,

neuroprotective, anxiolytic, and antidepressant-like effects. These activities are mediated

through its interaction with specific signaling pathways.

Anti-inflammatory Activity via NF-κB Inhibition
Insencol Acetate has been identified as a potent inhibitor of the NF-κB (nuclear factor-kappa

B) signaling pathway, a key regulator of inflammation.[1] It has been shown to inhibit the

degradation of IκBα, the inhibitory protein of NF-κB, in TNF-α-stimulated HeLa cells at

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18492727/
https://pubmed.ncbi.nlm.nih.gov/17895408/
https://pubmed.ncbi.nlm.nih.gov/18492727/
https://pubmed.ncbi.nlm.nih.gov/17895408/
https://pubmed.ncbi.nlm.nih.gov/18492727/
https://www.researchgate.net/publication/5357112_Incensole_acetate_an_incense_component_elicits_psychoactivity_by_activating_TRPV3_channels_in_the_brain
https://pubmed.ncbi.nlm.nih.gov/17895408/
https://pubmed.ncbi.nlm.nih.gov/18492727/
https://pubmed.ncbi.nlm.nih.gov/18492727/
https://pubmed.ncbi.nlm.nih.gov/18492727/
https://www.benchchem.com/product/b11927884?utm_src=pdf-body
https://www.benchchem.com/product/b11927884?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18492727/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


concentrations between 60-140 µM.[1] This action prevents the translocation of NF-κB into the

nucleus, thereby downregulating the expression of pro-inflammatory genes.
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NF-κB Inhibition Pathway by Insencol Acetate.

Psychoactivity via TRPV3 Channel Activation
Insencol Acetate acts as a potent agonist of the Transient Receptor Potential Vanilloid 3

(TRPV3) channel, a heat-sensitive ion channel found in the brain and skin.[1] Activation of

TRPV3 in the brain is believed to mediate the anxiolytic-like and antidepressant-like effects of

Insencol Acetate.[1] It induces calcium influx in HEK293 cells expressing TRPV3 with an EC₅₀

of 16 µM.[1]
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TRPV3 Activation Pathway by Insencol Acetate.
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Neuroprotective Effects
Insencol Acetate has demonstrated neuroprotective properties against β-amyloid-induced

toxicity in human olfactory bulb neural stem cells (hOBNSCs).[1] It reduces apoptosis,

decreases levels of malondialdehyde (a marker of oxidative stress), and lowers the production

of reactive oxygen species (ROS).[1]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the literature.

NF-κB Inhibition Assay
This protocol is based on the methodology described by Moussaieff et al. (2007).[1]

Objective: To determine the inhibitory effect of Insencol Acetate on NF-κB activation in TNF-α-

stimulated HeLa cells.

Methodology:

Cell Culture: HeLa cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL

streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Treatment: Cells are seeded in 6-well plates and grown to 80-90% confluency. The cells are

then pre-incubated with varying concentrations of Insencol Acetate (e.g., 60, 100, 140 µM)

or vehicle (DMSO) for 2 hours.

Stimulation: Following pre-incubation, cells are stimulated with 10 ng/mL of human

recombinant TNF-α for 15 minutes to induce NF-κB activation.

Protein Extraction: After stimulation, cells are washed with ice-cold phosphate-buffered

saline (PBS) and lysed with a lysis buffer containing protease and phosphatase inhibitors.

Western Blot Analysis:

Equal amounts of protein from each sample are separated by SDS-PAGE and transferred

to a polyvinylidene difluoride (PVDF) membrane.
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The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20

(TBST) for 1 hour at room temperature.

The membrane is then incubated overnight at 4°C with a primary antibody specific for

IκBα.

After washing with TBST, the membrane is incubated with a horseradish peroxidase

(HRP)-conjugated secondary antibody for 1 hour at room temperature.

The protein bands are visualized using an enhanced chemiluminescence (ECL) detection

system.

The membrane is stripped and re-probed with an antibody against a housekeeping protein

(e.g., β-actin) to ensure equal protein loading.

Data Analysis: The intensity of the IκBα bands is quantified using densitometry software. The

inhibition of IκBα degradation by Insencol Acetate is calculated relative to the TNF-α-

stimulated control.
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Experimental Workflow for NF-κB Inhibition Assay.

In Vivo Anti-inflammatory Activity
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This protocol is based on the carrageenan-induced paw edema model in mice.

Objective: To evaluate the anti-inflammatory effect of Insencol Acetate in an acute

inflammation model.

Methodology:

Animals: Male ICR mice (25-30 g) are used.

Treatment: Mice are orally administered with Insencol Acetate (50 mg/kg) or vehicle. A

positive control group receiving a known anti-inflammatory drug (e.g., indomethacin) is also

included.

Induction of Edema: One hour after treatment, 20 µL of 1% carrageenan solution in saline is

injected into the subplantar region of the right hind paw of each mouse.

Measurement of Paw Edema: Paw volume is measured using a plethysmometer

immediately before carrageenan injection and at various time points (e.g., 1, 2, 3, 4, and 5

hours) after the injection.

Data Analysis: The increase in paw volume is calculated as the percentage of swelling

compared to the initial volume. The anti-inflammatory activity is expressed as the percentage

of inhibition of edema in the treated groups compared to the vehicle control group.

Anxiolytic and Antidepressant-like Activity Assays
These protocols are based on the elevated plus-maze and forced swim test in mice.

Objective: To assess the anxiolytic-like and antidepressant-like effects of Insencol Acetate.

Methodology for Elevated Plus-Maze (Anxiolytic-like activity):

Apparatus: The elevated plus-maze consists of two open arms and two enclosed arms,

elevated from the floor.

Animals and Treatment: Mice are administered Insencol Acetate (50 mg/kg, i.p.) or vehicle

30 minutes before the test.
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Procedure: Each mouse is placed in the center of the maze, facing an open arm. The

number of entries into and the time spent in the open and enclosed arms are recorded for 5

minutes.

Data Analysis: An increase in the time spent in and the number of entries into the open arms

is indicative of an anxiolytic-like effect.

Methodology for Forced Swim Test (Antidepressant-like activity):

Apparatus: A transparent cylindrical container filled with water (25°C).

Animals and Treatment: Mice are administered Insencol Acetate (50 mg/kg, i.p.) or vehicle

30 minutes before the test.

Procedure: Each mouse is placed in the water-filled cylinder for a 6-minute session. The

duration of immobility during the last 4 minutes of the session is recorded.

Data Analysis: A decrease in the duration of immobility is indicative of an antidepressant-like

effect.
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Experimental Workflow for Behavioral Assays.

Safety and Handling
Currently, there is no comprehensive safety data sheet specifically for Insencol Acetate. A

warning from a commercial supplier states that this product is not for human or veterinary use.

[1] Researchers should handle this compound with care, using appropriate personal protective
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equipment (PPE), including gloves, lab coat, and safety glasses. Work should be conducted in

a well-ventilated area.

Conclusion
Insencol Acetate is a promising bioactive compound with a multi-target pharmacological

profile. Its ability to modulate key signaling pathways involved in inflammation and neurological

functions makes it a valuable tool for research in these areas. Further investigation is

warranted to fully elucidate its therapeutic potential and mechanism of action. This technical

guide provides a foundational understanding of Insencol Acetate for researchers and

professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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